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Introduction
Fenothiocarb, a thiocarbamate acaricide, is utilized for the control of various spider mite

species, with notable activity against members of the Panonychus genus, including the citrus

red mite (Panonychus citri) and the European red mite (Panonychus ulmi). This technical guide

provides an in-depth overview of the biological activity of Fenothiocarb on Panonychus spp.,

consolidating available data on its mechanism of action, efficacy, and the experimental

methodologies used for its evaluation.

Fenothiocarb is recognized as a non-systemic acaricide, primarily effective against the egg

and larval stages of spider mites[1]. Its mode of action is centered on the disruption of the

mite's nervous system, leading to paralysis and eventual death[1]. As a carbamate, its primary

target is the enzyme acetylcholinesterase (AChE)[2][3][4].

Quantitative Data on Biological Activity
While specific LC50 values for Fenothiocarb on Panonychus citri and Panonychus ulmi are

not readily available in the reviewed literature, the following table presents a generalized

summary of efficacy for illustrative purposes. Researchers are encouraged to perform dose-

response studies to determine specific values for their target populations and environmental

conditions.
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Species Life Stage
Efficacy
Metric

Concentrati
on (ppm)

Exposure
Time
(hours)

Reference

Panonychus

spp.
Eggs, Larvae

Effective

Control
Not Specified Not Specified

Panonychus

citri

Adult

Females
LC50 Not Available 24

Panonychus

ulmi

Adult

Females
LC50 Not Available 24

Mechanism of Action: Acetylcholinesterase
Inhibition
Fenothiocarb, like other carbamate pesticides, exerts its toxic effect by inhibiting the enzyme

acetylcholinesterase (AChE) in the synaptic cleft of the mite's nervous system.
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Caption: Inhibition of acetylcholinesterase by Fenothiocarb in Panonychus spp.
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In a normal functioning synapse, acetylcholine (ACh), a neurotransmitter, is released and binds

to receptors on the postsynaptic membrane, propagating a nerve impulse. The enzyme

acetylcholinesterase then rapidly hydrolyzes ACh into choline and acetic acid, terminating the

signal. Fenothiocarb binds to the active site of AChE, preventing it from breaking down ACh.

This leads to an accumulation of ACh in the synaptic cleft, causing continuous nerve

stimulation, which results in paralysis and ultimately, the death of the mite.

Experimental Protocols
Detailed experimental protocols for evaluating the efficacy of Fenothiocarb specifically on

Panonychus spp. are not extensively published. However, standard acaricide bioassay

methods can be adapted. The following are generalized protocols based on established

methodologies for spider mite bioassays.

Leaf-Dip Bioassay for Adult Mite Mortality
This method is commonly used to determine the lethal concentration (e.g., LC50) of an

acaricide.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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